Cas no 692762-69-9 (2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide)

• Product Name: 2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide
• CAS No: 692762-69-9
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 5555477
• Update Time: 2025-07-01

2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5Z)-5-(2-anilino-2-oxoethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide
• 3-Thiazolidineacetamide, 2,4-dioxo-5-[2-oxo-2-(phenylamino)ethylidene]-N-phenyl-
• 2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide

• Inchi： 1S/C19H15N3O4S/c23-16(20-13-7-3-1-4-8-13)11-15-18(25)22(19(26)27-15)12-17(24)21-14-9-5-2-6-10-14/h1-11H,12H2,(H,20,23)(H,21,24)
• InChI Key： PEJLNMNATIRSGM-UHFFFAOYSA-N
• SMILES： S1C(=CC(=O)NC2=CC=CC=C2)C(=O)N(CC(NC2=CC=CC=C2)=O)C1=O

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• pka: 10.85±0.70(Predicted)

Additional information on 2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide

Compound CAS No 692762-69-9: 2-(5Z)-2,4-Dioxo-5-(Phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide

The compound with CAS No 692762-69-9, known as 2-(5Z)-2,4-dioxo-5-(phenylcarbamoyl)methylidene-1,3-thiazolidin-3-yl-N-phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiazolidinones, which are well-known for their versatile properties and applications in drug design, material science, and catalysis.

The molecular structure of this compound is characterized by a thiazolidin ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the dioxo groups at positions 2 and 4 introduces significant electronic and steric effects, making this compound highly reactive under certain conditions. Additionally, the phenylcarbamoyl substituent at position 5 introduces aromaticity and enhances the molecule's stability and solubility properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have demonstrated that the N-phenylacetamide moiety can act as a bioisostere for certain pharmacophores, enabling the design of drugs with improved bioavailability and reduced toxicity. Furthermore, the methylidene group at position 5 plays a critical role in modulating the electronic properties of the molecule, making it an attractive candidate for use in enantioselective catalysis.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediate is formed through the reaction of a thioamide with an aldehyde derivative under acidic conditions. This approach ensures high yield and purity, making it suitable for large-scale production.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These studies have provided detailed insights into its molecular geometry and intermolecular interactions. For instance, the Z-isomerism at position 5 has been confirmed through NOESY experiments, which revealed specific spatial arrangements of substituents.

The applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it an excellent candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a hole transport material in perovskite solar cells, where its ability to facilitate charge separation has been demonstrated experimentally.

In conclusion, CAS No 692762-69-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a platform for innovative research and development activities. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies.